Cas no 31297-64-0 (b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate])
31297-64-0 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
CAS No:31297-64-0
MF:C14H19NO11S2
MW:441.430762529373
CID:308294
Update Time:2024-03-01
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
- Glucomatronalin
- β-D-Glucopyranose, 1-thio-, 1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
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- Inchi: 1S/C14H19NO11S2/c16-5-9-11(19)12(20)13(21)14(25-9)27-10(15-26-28(22,23)24)4-6-1-2-7(17)8(18)3-6/h1-3,9,11-14,16-21H,4-5H2,(H,22,23,24)/b15-10+
- InChI Key: IRWRWWWOVJHRSA-XNTDXEJSSA-N
- SMILES: OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CC2C=C(O)C(O)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- XLogP3: -2.208
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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